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Introduction

XMD8-87 is a potent and selective inhibitor of the non-receptor tyrosine kinase, Activated
CDC42-associated kinase 1 (ACK1), also known as Tyrosine Kinase Non-receptor 2 (TNK2).[1]
[2][3] As an ATP-competitive inhibitor, XMD8-87 has demonstrated significant potential in
cancer research by targeting oncogenic signaling pathways.[4][5] This document provides a
detailed protocol for utilizing XMD8-87 in cell-based assays to assess its therapeutic potential
and elucidate its mechanism of action.

Mechanism of Action

XMD8-87 functions as a reversible, ATP-competitive inhibitor of TNK2.[4] It has been shown to
effectively block the autophosphorylation of TNK2, a critical step in its activation and
downstream signaling.[6][7] Dysregulation of TNK2 activity has been implicated in various
cancers, making it a compelling target for therapeutic intervention. XMD8-87 has been shown
to inhibit the proliferation of cancer cell lines, particularly those with specific TNK2 mutations.[2]

[6]7]

Quantitative Data Summary

The following table summarizes the reported potency of XMD8-87 against its primary target
and in cellular models.
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Target/Cell Line Assay Type Potency (IC50/Kd) Reference
TNK2 (Biochemical) LanthaScreen 44 nM [4]

TNK2 (Binding) Ambit binding assay 15 nM (Kd) [51[7]

Ba/F3 (TNK2 D163E) Antiproliferation 38 nM [1112][3][6]
Ba/F3 (TNK2 R806Q) Antiproliferation 113 nM [1112][3][6]
Ba/F3 (Parental) Antiproliferation >10 uM [4]

293T expressing Phosphorylation Effective at 10 nM - 5 3]
TNK2 Inhibition uM

o Complete inhibition at
A549 Cell Growth Inhibition [7]

10 pM

Signaling Pathway

The diagram below illustrates the signaling pathway involving TNK2 and the inhibitory action of
XMD8-87. TNK2 is a non-receptor tyrosine kinase that can be activated by various receptor
tyrosine kinases (RTKs). Once activated, TNK2 phosphorylates downstream substrates,
leading to the activation of pro-proliferative and survival pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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